Cas no 7468-76-0 (3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one)

3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one structure
7468-76-0 structure
Product name:3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
CAS No:7468-76-0
MF:C14H10O3
MW:226.2274
CID:979858
PubChem ID:343716

3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(4-hydroxyphenyl)-2-benzofuran-1(3H)-one
    • 3-(4-hydroxyphenyl)-3H-2-benzofuran-1-one
    • SCHEMBL863475
    • DTXSID30321992
    • 7468-76-0
    • NSC400188
    • 3-(p-hydroxyphenyl)phthalide
    • NSC-400188
    • 3-(4-Hydroxyphenyl)-3h-isobenzofuran-1-one
    • DS-004575
    • Inchi: InChI=1S/C14H10O3/c15-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)14(16)17-13/h1-8,13,15H
    • InChI Key: RZAVMTCGIWKQJA-UHFFFAOYSA-N
    • SMILES: C1=CC=C2C(=C1)C(OC2=O)C3=CC=C(C=C3)O

Computed Properties

  • Exact Mass: 226.063
  • Monoisotopic Mass: 226.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.341
  • Boiling Point: 433.9°C at 760 mmHg
  • Flash Point: 193.5°C
  • Refractive Index: 1.654
  • PSA: 46.53

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